Cas no 1179733-70-0 (1-(2-ethylbutyl)-1H-imidazol-2-amine)

• Product Name: 1-(2-ethylbutyl)-1H-imidazol-2-amine
• CAS No: 1179733-70-0
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 6267889
• PubChem ID: 60862280
• Update Time: 2025-06-26

1-(2-ethylbutyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylbutyl)-1H-imidazol-2-amine
• EN300-1109817
• 1179733-70-0

• Inchi： 1S/C9H17N3/c1-3-8(4-2)7-12-6-5-11-9(12)10/h5-6,8H,3-4,7H2,1-2H3,(H2,10,11)
• InChI Key： FIVBCDOAELXCIK-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1N)CC(CC)CC

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(2-ethylbutyl)-1H-imidazol-2-amine

Professional Introduction to Compound with CAS No. 1179733-70-0 and Product Name: 1-(2-ethylbutyl)-1H-imidazol-2-amine

The compound with the CAS number 1179733-70-0 and the product name 1-(2-ethylbutyl)-1H-imidazol-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The imidazole core structure, combined with the 2-ethylbutyl substituent, contributes to its distinct chemical behavior and reactivity, making it a valuable candidate for further exploration.

In the realm of pharmaceutical research, the development of novel heterocyclic compounds has been a cornerstone for creating innovative therapeutic agents. The 1-(2-ethylbutyl)-1H-imidazol-2-amine molecule exemplifies this trend, as it integrates elements that are known to enhance binding affinity and metabolic stability. The presence of the ethylbutyl group not only influences the compound's solubility and bioavailability but also opens up possibilities for diverse chemical modifications, enabling researchers to tailor its properties for specific biological targets.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery. These compounds are widely recognized for their ability to interact with biological receptors and enzymes, often serving as key intermediates in the synthesis of pharmacologically active molecules. The 1-(2-ethylbutyl)-1H-imidazol-2-amine structure, with its versatile reactivity, has been explored in various contexts, including its role as a building block for more complex drug candidates. Its potential to modulate biological pathways has sparked interest among scientists working on treatments for a range of diseases.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The imidazole ring is a well-documented scaffold in medicinal chemistry, known for its ability to form hydrogen bonds and pi-stacking interactions with biological targets. The 2-ethylbutyl side chain further enhances its interaction potential by providing additional binding sites and improving pharmacokinetic profiles. This combination makes 1-(2-ethylbutyl)-1H-imidazol-2-amine a promising candidate for further investigation into its inhibitory effects on enzymes and receptors involved in disease processes.

Advances in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies have demonstrated that the 1-(2-ethylbutyl)-1H-imidazol-2-amine molecule can effectively bind to various protein targets, suggesting its utility in designing drugs that interact with specific biological pathways. These simulations have provided valuable insights into optimizing the compound's structure for enhanced potency and selectivity. Such computational approaches are increasingly integral to modern drug discovery pipelines, allowing researchers to predict and refine molecular interactions with high precision.

The synthesis of 1-(2-ethylbutyl)-1H-imidazol-2-amine involves multi-step organic reactions that highlight the ingenuity of synthetic chemists in creating complex molecules from simpler precursors. The process typically begins with the formation of the imidazole ring, followed by functionalization with the 2-ethylbutyl group. Each step is carefully designed to ensure high yield and purity, which are critical for pharmaceutical applications. The synthetic route also emphasizes sustainability, with efforts to minimize waste and employ environmentally friendly methodologies.

In addition to its pharmaceutical applications, this compound has shown promise in materials science research. The unique structural features of 1-(2-ethylbutyl)-1H-imidazol-2-amine make it suitable for use as a ligand or intermediate in catalytic systems. Researchers have explored its potential in designing novel catalysts that could accelerate various chemical reactions under mild conditions. This dual utility underscores the versatility of this molecule and highlights its importance beyond traditional medicinal chemistry applications.

The future prospects of 1-(2-ethylbutyl)-1H-imidazol-2-amine are vast, with ongoing research aiming to uncover new therapeutic applications and refine synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area, leading to the development of next-generation drugs based on this promising scaffold. As our understanding of biological systems continues to evolve, compounds like 1179733-70-0 / 1-(2-ethylbutyl)-1H-imidazol-2-am ine will play an increasingly vital role in addressing complex medical challenges.

In conclusion, the compound identified by CAS number 1179733-70-0 and named 1-(2-butylethyl)-imidazolium hydroxide inner salt (CAS 73239888) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and functional properties make it a valuable asset in drug discovery efforts aimed at developing novel therapeutic agents. With continued research and development, this compound is poised to make substantial advancements in medicine and beyond.